Cas no 73454-97-4 (Benzamide,N-(2,4-dinitrophenyl)-3,5-dinitro-)

• Product Name: Benzamide,N-(2,4-dinitrophenyl)-3,5-dinitro-
• CAS No: 73454-97-4
• MF: C₁₃H₇N₅O₉
• MW: 377.222782373428
• CID: 576300
• PubChem ID: 298942
• Update Time: 2025-04-19

Benzamide,N-(2,4-dinitrophenyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2,4-dinitrophenyl)-3,5-dinitro-
• N-(2,4-dinitrophenyl)-3,5-dinitrobenzamide
• 2',3,4',5-Tetranitrobenzanilide
• 2',4',5-Tetranitrobenzanilide
• 3,5-Dinitro-benzoesaeure-(2,4-dinitro-anilid)
• 3,5-dinitro-benzoic acid-(2,4-dinitro-anilide)
• AC1L6TVT
• Ambcb5131477
• NSC171318
• Benzamide, N-(2,4-dinitrophenyl)-3,5-dinitro-
• SCHEMBL9170743
• CHEMBL4459835
• 73454-97-4
• N-(2,4-Dinitro-phenyl)-3,5-dinitro-benzamide
• NSC-171318
• DTXSID40305642
• AKOS000678801
• Benzamide,4-dinitrophenyl)-3,5-dinitro-

• Inchi： 1S/C13H7N5O9/c19-13(7-3-9(16(22)23)5-10(4-7)17(24)25)14-11-2-1-8(15(20)21)6-12(11)18(26)27/h1-6H,(H,14,19)
• InChI Key： FXSXEDOTGREJNM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.02441
• Monoisotopic Mass: 377.02437682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 201.66
• LogP: 4.73750